4-Methyl-3-nitrobenzene-1,2-diol
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Overview
Description
4-methyl-3-nitrocatechol is a methylcatechol that is 4-methylcatechol in which the hydrogen at position 3 has been replaced by a nitro group. It is a methylcatechol and a nitrotoluene. It is a conjugate acid of a 4-methyl-3-nitrocatechol(1-).
Scientific Research Applications
Synthesis and Structural Analysis
- Feng Bai-cheng (2006) synthesized 3,4-methylenedioxy-nitrobenzene, a compound structurally related to 4-Methyl-3-nitrobenzene-1,2-diol, and determined its structure using X-ray crystallography (Feng Bai-cheng, 2006).
Chemical Reaction Mechanisms
- Haiss and Zeller (2011) investigated the selective methylation of nitrobenzenes, demonstrating the importance of the ortho substituent in these reactions (P. Haiss & K. Zeller, 2011).
Photoreduction Studies
- Norambuena et al. (2004) studied the reduction of nitrobenzenes with various substituents, including those similar to this compound, providing insights into the photoreduction process and its dependence on the nature of the substituents (E. Norambuena et al., 2004).
Computational Chemistry and Bond Dissociation Energies
- Shao, Cheng, and Yang (2005) conducted density functional calculations to determine bond dissociation energies in various nitroaromatic compounds, providing a theoretical basis for understanding the stability of compounds like this compound (J. Shao et al., 2005).
Electrochemical Studies
- Karikalan et al. (2017) focused on the electrocatalytic reduction of nitroaromatic compounds, offering insights into the reactivity and potential environmental applications of compounds like this compound (N. Karikalan et al., 2017).
Biological Activity and Metabolism
- Teramoto, Tanaka, and Wariishi (2004) explored the fungal metabolism of 4-nitrophenol, a compound structurally related to this compound, highlighting the role of cytochrome P450 in the hydroxylation reaction (H. Teramoto et al., 2004).
Properties
CAS No. |
92538-95-9 |
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Molecular Formula |
C7H7NO4 |
Molecular Weight |
169.13 g/mol |
IUPAC Name |
4-methyl-3-nitrobenzene-1,2-diol |
InChI |
InChI=1S/C7H7NO4/c1-4-2-3-5(9)7(10)6(4)8(11)12/h2-3,9-10H,1H3 |
InChI Key |
JNHOFPQUTOBFOM-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=C(C=C1)O)O)[N+](=O)[O-] |
Canonical SMILES |
CC1=C(C(=C(C=C1)O)O)[N+](=O)[O-] |
92538-95-9 | |
Origin of Product |
United States |
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